![molecular formula C17H9FN2O5S2 B4623118 3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4623118.png)
3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
The compound "3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one" belongs to a class of chemically synthesized molecules with potential pharmacological activities. These compounds, generally encompassing thiazolidinone and benzodioxolyl moieties, are of interest due to their diverse chemical reactions and properties, which can lead to various applications in medicinal chemistry and material science.
Synthesis Analysis
The synthesis of similar thiazolidin-4-one derivatives often involves the condensation of aromatic aldehydes with thiazolidinone under specific conditions to yield compounds with significant anti-inflammatory activity (K. Sunder & Jayapal Maleraju, 2013). Such methodologies can be adapted for the synthesis of the target compound, focusing on the selection of appropriate fluorophenyl and benzodioxolyl precursors.
Molecular Structure Analysis
Molecular structure analysis of related compounds has been conducted using techniques like FT-IR, NMR, and X-ray powder diffraction, revealing details about the molecular geometry, electronic structure, and intermolecular interactions (Rachida Rahmani et al., 2017). These studies highlight the importance of non-covalent interactions in determining the solid-state structure and properties of such compounds.
Chemical Reactions and Properties
The chemical reactivity of thiazolidin-4-one derivatives includes their participation in various organic reactions, such as cycloadditions, to yield a range of heterocyclic compounds with potential biological activities. For example, the reactivity of similar compounds has been explored to produce derivatives with schistosomicidal activity (M. Albuquerque et al., 2005).
Scientific Research Applications
Antimicrobial Activity
Compounds related to 3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one, such as (E)-1-(4-methyl-2-(alkylamino)thiazol-5-yl)-3-arylprop-2-en-1-ones, demonstrate potent in vitro antimicrobial activity against a range of Gram-positive and Gram-negative bacteria and fungi. These compounds often exhibit better efficacy than reference drugs, highlighting their potential in developing new antimicrobial agents (Liaras et al., 2011).
Schistosomicidal Activity
Derivatives of thioxo-imidazolidine, including those with structural similarities to 3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one, have been synthesized and shown to possess schistosomicidal activity. These compounds are prepared through alkylation and condensation processes and evaluated for their efficacy against schistosomiasis, a significant parasitic disease (Albuquerque et al., 2005).
Anti-inflammatory Activity
Research on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which share core structural features with 3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one, reveals significant anti-inflammatory activity. Some derivatives in this category have shown promising results, indicating their potential in anti-inflammatory drug development (Sunder et al., 2013).
Anti-Helicobacter pylori Activity
2-(Substituted benzylthio)-5-(5-nitro-2-furyl)-1, 3, 4-thiadiazole derivatives, related to the chemical structure of interest, have been synthesized and evaluated for their in vitro activity against Helicobacter pylori. These compounds, especially those with the 2-chloro-6-fluorobenzylthio moiety, exhibit significant inhibitory effects against H. pylori, suggesting their potential use in treating infections caused by this bacterium (Mohammadhosseini et al., 2009).
Antimicrobial and Anticancer Activities
Compounds incorporating elements from 3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one, such as novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, have shown anti-inflammatory activity. Among these compounds, some demonstrated significant anti-inflammatory effects, highlighting their potential for therapeutic applications (Sunder & Maleraju, 2013).
properties
IUPAC Name |
(5E)-3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9FN2O5S2/c18-10-3-1-2-4-11(10)19-16(21)15(27-17(19)26)6-9-5-13-14(25-8-24-13)7-12(9)20(22)23/h1-7H,8H2/b15-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHPNOPXJNXXHN-GIDUJCDVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)N(C(=S)S3)C4=CC=CC=C4F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C(=C2)/C=C/3\C(=O)N(C(=S)S3)C4=CC=CC=C4F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9FN2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-3-(2-fluorophenyl)-5-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.